Cas no 69484-12-4 (2,4(1H,3H)-Pyrimidinedione,5-bromo-6-methyl-3-(1-methylpropyl)-, sodium salt (1:1))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-bromo-6-methyl-3-(1-methylpropyl)-, sodium salt (1:1)
• CAS No: 69484-12-4
• MF: C₉H₁₂BrN₂NaO₂
• MW: 283.0975522995
• CID: 503559
• PubChem ID: 23707520
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-bromo-6-methyl-3-(1-methylpropyl)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-bromo-6-methyl-3-(1-methylpropyl)-, sodium salt (1:1)
• 5-bromo-3-butan-2-yl-6-methyl-1H-pyrimidine-2,4-dione
• sodium,5-bromo-1-butan-2-yl-4-methyl-6-oxopyrimidin-2-olate
• 69484-12-4
• 2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-methyl-3-(1-methylpropyl)-, sodium salt
• sodium;5-bromo-3-butan-2-yl-6-methylpyrimidin-1-ide-2,4-dione
• Bromacil-sodium
• Q27255213
• UNII-2O735UK21M
• Bromacil-sodium [ISO]
• 2,4(1H,3H)-PYRIMIDINEDIONE, 5-BROMO-6-METHYL-3-(1-METHYLPROPYL)-, SODIUM SALT (1:1)
• 2O735UK21M
• 5-Bromo-6-methyl-3-(1-methylpropyl)-2,4(1H,3H)-pyrimidinedione sodium salt
• Sodium bromacil
• Bromacil, dimethylamine salt

• Inchi： 1S/C9H13BrN2O2.Na/c1-4-5(2)12-8(13)7(10)6(3)11-9(12)14;/h5H,4H2,1-3H3,(H,11,13,14);/q;+1/p-1
• InChI Key： JXIAOZNHSODSNJ-UHFFFAOYSA-M
• SMILES： BrC1=C(C)[N-]C(N(C1=O)C(C)CC)=O.[Na+]

Computed Properties

• Exact Mass: 281.99806
• Monoisotopic Mass: 260.01604
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.4

Experimental Properties

• Melting Point: 157.5-160 DEG C
• Boiling Point: 325 °C at 760 mmHg
• Flash Point: 150.3 °C
• PSA: 55.73